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Compound of Interest

Compound Name: ONC212

Cat. No.: B609752

For Researchers, Scientists, and Drug Development Professionals

Introduction

ONC212 is a small molecule of the imipridone class with demonstrated preclinical anti-cancer
activity.[1] Initially identified for its ability to induce Tumor Necrosis Factor-Related Apoptosis-
Inducing Ligand (TRAIL), its mechanism of action is now understood to be more complex,
involving the induction of an integrated stress response and the upregulation of TRAIL and its
receptor DR5.[1][2] Furthermore, ONC212 has been identified as a mitocan that targets the
mitochondrial protease ClpP, leading to impaired oxidative phosphorylation and a decrease in
mitochondrial ATP production.[1] This document provides a detailed protocol for assessing the
in vitro effects of ONC212 on cancer cell viability using the widely adopted CellTiter-Glo®
Luminescent Cell Viability Assay.

Mechanism of Action Signaling Pathway

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b609752?utm_src=pdf-interest
https://www.benchchem.com/product/b609752?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8419089/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8419089/
https://www.axonmedchem.com/3581-onc212
https://www.benchchem.com/product/b609752?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8419089/
https://www.benchchem.com/product/b609752?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Oxidative
Phosphorylation

Mitochondrial ATP
Production

G Protein-Coupled
Receptors.
N achiates | CF

Integrated Stress induces
Response (ISR) >

induces

(in glycolytic cells)

(in OXPHOS-dependent cells)

TRAIL/DRS
Upregulation

inhibits

e -

FOXO3a Activation

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Prepare and Seed Cells
(5x1073 cells/well)

:

Incubate for 24h
(37°C, 5% CO2)

Prepare ONC212 Serial Dilutions

Treat Cells with ONC212

Incubate for 72h
(37°C, 5% CO2)

:

Perform CellTiter-Glo Assay

Read Luminescence

Data Analysis
(Calculate % Viability and GI50)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b609752?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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